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What is Known About Muscopyridine

The table below summarizes the key characteristics of muscopyridine found in the search results:

Aspect Details

General
Description

One of the odoriferous constituents of natural musk [1].

Chemical
Synthesis

Described as a "valuable perfumery compound" [2]; synthesis methods are a focus
of existing studies [3] [2].

Identified
Targets

No specific molecular targets (e.g., proteins, enzymes) were identified for
muscopyridine in the search results.

Research Context and Suggested Alternatives

While data on muscopyridine is scarce, the search results reveal a strong research focus on the biological

targets of other musk components and complex mixtures. This suggests potential alternative approaches for

your research.
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Focus on Other Musk Compounds: The macrocyclic ketone muscone is well-recognized as a

primary active ingredient of musk, with modern pharmacological studies demonstrating its anti-
inflammatory, neuroprotective, and other effects [1]. Another compound, musk ketone, has been

shown to induce neural stem cell proliferation and differentiation in cerebral ischemia via activation of
the PI3K/Akt signaling pathway [4].

Study Complex Formulations: Musk is often used in multi-herb formulations. Several studies used
network pharmacology to predict the targets of these formulas (e.g., for ischemic stroke or cancer),

identifying key targets like SRC, MAPK3, PIK3CA, and PIK3R1 [5] [6] [7]. The following diagram
outlines this general workflow for identifying potential targets for natural products like musk within

complex formulas:
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How to Proceed with Target Identification

Given the lack of direct data, here are some practical steps you could take to investigate muscopyridine's

targets:
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Consult Specialized Databases: Search platforms like SwissTargetPrediction, ChEMBL, or

BindingDB to check for any newly published binding data or predicted targets.
Design Original Experiments: Consider employing techniques like affinity chromatography,

cellular thermal shift assays (CETSA), or phage display to experimentally identify and validate
proteins that interact with muscopyridine.

Review Broader Literature: The synthesis studies [3] [2] indicate that muscopyridine is available
for research. A comprehensive review of chemical or perfumery literature might provide clues about

its biological activity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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